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Compound of Interest

Compound Name: AZ10606120 dihydrochloride

cat. No.: B10769028

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZ10606120 dihydrochloride is a potent and selective antagonist of the P2X7 receptor
(P2X7R), a key player in inflammation and cellular signaling pathways. As a crucial tool in
pharmacological research and drug development, understanding the stability of AZ10606120
dihydrochloride in solution is paramount for ensuring the accuracy and reproducibility of
experimental results. These application notes provide a comprehensive overview of the
solubility, storage, and handling of AZ10606120 dihydrochloride solutions, along with
protocols for preparing and assessing the stability of this compound.

Physicochemical Properties

Property Value

Molecular Formula C25H34N402 - 2HCI
Molecular Weight 495.48 g/mol

CAS Number 607378-18-7
Appearance White to off-white solid

Solubility Data
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AZ10606120 dihydrochloride exhibits solubility in various solvents. The following table

summarizes the solubility data from different suppliers. It is recommended to use fresh, high-

purity solvents for optimal dissolution. Sonication may be required to achieve complete

dissolution in some cases.[1][2]

Solvent

Solubility (mg/mL)

Solubility (mM)

Notes

DMSO

8.33-99

16.81 -199.8

Hygroscopic DMSO
can significantly
impact solubility; use
a fresh, unopened
vial.[1][3]

Water

15-12.39

3.03-25

Sonication may be
necessary to aid
dissolution.[2][4]

PBS

Not Soluble

It is not recommended
to dissolve this
product in PBS for

administration.[3]

Storage and Stability of Stock Solutions

Proper storage of AZ10606120 dihydrochloride solutions is critical to maintain their integrity

and activity. The following table provides recommended storage conditions and durations for

stock solutions. To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot stock solutions into single-use volumes.
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Storage ) .
Solvent Duration Recommendations
Temperature
Store in tightly sealed
DMSO -20°C 1 month vials, protected from
moisture.[1]
Store in tightly sealed
DMSO -80°C 1 year vials, protected from
moisture.[3]
Store in tightly sealed
Water -20°C 1 month ]
vials.[1]
Store in tightly sealed
Water -80°C 6 months

vials.[1]

Note: While specific quantitative data on the degradation kinetics of AZ10606120
dihydrochloride in solution is not readily available in the public domain, numerous in vitro
studies have successfully utilized solutions prepared in DMSO and diluted in cell culture media
for experiments lasting up to 72 hours, suggesting acceptable short-term stability under these
conditions.[5][6]

Experimental Protocols
Protocol for Preparation of Stock Solutions

This protocol outlines the steps for preparing stock solutions of AZ10606120 dihydrochloride.
Materials:

AZ10606120 dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO) or sterile, purified water

Sterile, polypropylene microcentrifuge tubes

Calibrated pipettes
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e \ortex mixer
e Sonicator (optional)
Procedure:

o Equilibrate the vial of AZ10606120 dihydrochloride powder to room temperature before
opening to prevent moisture condensation.

o Calculate the required volume of solvent to achieve the desired stock solution concentration
(e.g., 10 mM).

o Carefully add the calculated volume of DMSO or water to the vial containing the compound.
e Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

« If necessary, sonicate the solution for short intervals to aid dissolution.

 Aliquot the stock solution into single-use, sterile polypropylene tubes.

o Label the aliquots clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at the recommended temperature as per the storage guidelines in Section
4.

Protocol for Preparation of Working Solutions in
Biological Media

This protocol describes the dilution of the stock solution into aqueous buffers or cell culture
media for experimental use.

Materials:
e AZ10606120 dihydrochloride stock solution (e.g., 10 mM in DMSO)

» Sterile phosphate-buffered saline (PBS), cell culture medium, or other aqueous buffer
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o Sterile dilution tubes
o Calibrated pipettes
Procedure:

e Thaw a single-use aliquot of the AZ10606120 dihydrochloride stock solution at room
temperature.

o Perform serial dilutions of the stock solution in the desired aqueous buffer or cell culture
medium to achieve the final working concentration.

o Ensure that the final concentration of the organic solvent (e.g., DMSO) in the working
solution is compatible with the experimental system and does not exceed a level that may
cause toxicity (typically <0.1%).

o Use the freshly prepared working solution immediately for optimal results. If a working
solution in water is prepared, it is recommended to filter-sterilize it using a 0.22 um filter
before use.[1]

Visualizations
P2X7 Receptor Signaling Pathway

The following diagram illustrates a simplified signaling pathway involving the P2X7 receptor,
the target of AZ10606120.
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Caption: Simplified P2X7R signaling and inhibition by AZ10606120.

Experimental Workflow for Solution Preparation

The diagram below outlines the general workflow for preparing AZ10606120 dihydrochloride
solutions for experimental use.

Start: Obtain AZ10606120
dihydrochloride powder

Prepare Stock Solution
(e.g., 10 mM in DMSO)

(Aliquot into single-use tubes )

Store at -20°C or -80°C

Thaw aliquot for use

Prepare Working Solution
(Dilute in biological media)
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Caption: Workflow for preparing AZ10606120 dihydrochloride solutions.

Decision Tree for Storage Conditions

This decision tree provides guidance on selecting the appropriate storage conditions for
AZ10606120 dihydrochloride solutions.
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Caption: Decision tree for AZ10606120 solution storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. medchemexpress.com [medchemexpress.com]

e 2.AZ10606120 dihydrochloride | P2X Receptor | TargetMol [targetmol.com]

o 3. selleckchem.com [selleckchem.com]

e 4. AZ 10606120 dihydrochloride | Purinergic (P2X) Receptors | Tocris Bioscience [tocris.com]

o 5. P2X7 receptor antagonism by AZ10606120 significantly reduced in vitro tumour growth in
human glioblastoma - PMC [pmc.ncbi.nim.nih.gov]

e 6. P2X7 receptor antagonism by AZ10606120 significantly depletes glioblastoma cancer
stem cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for AZ10606120
Dihydrochloride in Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10769028#az10606120-dihydrochloride-stability-in-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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